Cas no 2385235-64-1 (1-3,3-dimethyl-4-(trifluoromethyl)piperidin-1-ylprop-2-en-1-one)

• Product Name: 1-3,3-dimethyl-4-(trifluoromethyl)piperidin-1-ylprop-2-en-1-one
• CAS No: 2385235-64-1
• MF: C₁₁H₁₆F₃NO
• MW: 235.246053695679
• CID: 6221361
• PubChem ID: 165785756
• Update Time: 2025-10-31

1-3,3-dimethyl-4-(trifluoromethyl)piperidin-1-ylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-3,3-dimethyl-4-(trifluoromethyl)piperidin-1-ylprop-2-en-1-one
• 2385235-64-1
• EN300-26573951
• 1-[3,3-dimethyl-4-(trifluoromethyl)piperidin-1-yl]prop-2-en-1-one

• Inchi： 1S/C11H16F3NO/c1-4-9(16)15-6-5-8(11(12,13)14)10(2,3)7-15/h4,8H,1,5-7H2,2-3H3
• InChI Key： GZHJYFCDURPXEF-UHFFFAOYSA-N
• SMILES： FC(C1CCN(C(C=C)=O)CC1(C)C)(F)F

Computed Properties

• Exact Mass: 235.11839862g/mol
• Monoisotopic Mass: 235.11839862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.3Ų

Additional information on 1-3,3-dimethyl-4-(trifluoromethyl)piperidin-1-ylprop-2-en-1-one

Chemical Profile of 1-3,3-dimethyl-4-(trifluoromethyl)piperidin-1-ylprop-2-en-1-one (CAS No. 2385235-64-1)

1-3,3-dimethyl-4-(trifluoromethyl)piperidin-1-ylprop-2-en-1-one, identified by its CAS number 2385235-64-1, is a structurally sophisticated compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. The molecule features a piperidine core substituted with a trifluoromethyl group and an allyl ketone moiety, which endows it with unique electronic and steric properties. These characteristics make it a promising candidate for further exploration in drug discovery, particularly in the development of novel bioactive molecules.

The trifluoromethyl group is a key structural feature that influences the compound's reactivity and biological activity. In pharmaceutical chemistry, trifluoromethyl groups are frequently incorporated into molecules to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic properties. The presence of this group in 1-3,3-dimethyl-4-(trifluoromethyl)piperidin-1-ylprop-2-en-1-one suggests that it may exhibit enhanced binding interactions with enzymes or receptors, making it a valuable scaffold for designing new therapeutic agents.

The allyl ketone functionality in the molecule provides another layer of chemical diversity. Allyl ketones are versatile intermediates that can undergo various transformations, including Michael additions, aldol reactions, and enolate-mediated couplings. These reactions allow for the facile modification of the molecule's structure, enabling chemists to explore a wide range of derivatives with tailored biological activities. The combination of the piperidine ring and the allyl ketone moiety creates a dynamic framework that can be further functionalized to target specific biological pathways.

Recent advancements in computational chemistry have facilitated the rapid screening of such compounds for potential biological activity. Molecular modeling studies indicate that 1-3,3-dimethyl-4-(trifluoromethyl)piperidin-1-ylprop-2-en-1-one may interact with several protein targets, including enzymes involved in inflammatory pathways and signal transduction cascades. These interactions could make the compound a viable lead for developing treatments against conditions such as cancer, neurodegenerative diseases, and autoimmune disorders.

In vitro studies have begun to explore the pharmacological profile of this compound. Preliminary data suggest that it exhibits moderate activity against certain enzymatic targets, with potential applications in modulating inflammatory responses. The dimethyl substituents on the piperidine ring contribute to the compound's overall steric bulk, which can influence its binding affinity and selectivity. By fine-tuning these substituents, researchers can optimize the molecule's interaction with biological targets while minimizing off-target effects.

The synthesis of 1-3,3-dimethyl-4-(trifluoromethyl)piperidin-1-ylprop-2-en-1-one presents an interesting challenge due to its complex structure. Traditional synthetic routes involve multi-step sequences that require careful control of reaction conditions to achieve high yields and purity. Advances in synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have made it possible to construct such molecules more efficiently. These techniques not only improve synthetic accessibility but also allow for the introduction of additional functional groups to enhance biological activity.

The incorporation of fluorine atoms into pharmaceuticals is well-documented for its benefits in improving drug properties. The trifluoromethyl group in particular has been extensively studied for its ability to increase lipophilicity, metabolic stability, and binding affinity. In 1-3,3-dimethyl-4-(trifluoromethyl)piperidin-1-ylprop-2-en-1-one, this group is strategically positioned to interact with biological targets, potentially enhancing the compound's therapeutic efficacy.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 1-3,3-dimethyl-4-(trifluoromethyl)piperidin-1-ylprop-2-en-1-one will play an increasingly important role in drug discovery efforts. The combination of structural complexity and functional diversity makes it a compelling candidate for further investigation. Future studies will focus on optimizing its pharmacological properties through structural modifications and exploring its potential in preclinical models.

The growing interest in fluorinated compounds underscores their importance in modern drug design. The ability to fine-tune molecular properties through strategic fluorination opens up new avenues for developing safer and more effective therapeutic agents. As computational tools become more sophisticated and synthetic methodologies advance, compounds like CAS No. 2385235-64-1 will continue to be valuable assets in the quest for novel treatments.

In conclusion, 1 - 3 , 3 - dim ethyl - 4 - ( trif luoro methyl ) piper idin - 1 - yl prop - 2 - en - 1 - one represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its development underscores the importance of innovative molecular design in addressing unmet medical needs. With ongoing research efforts aimed at optimizing its pharmacological profile, this compound holds promise as a lead molecule for future therapeutics.